Cas no 54090-41-4 (4-Methyl-2-nitrobenzene-1-sulfonyl Chloride)

• Product Name: 4-Methyl-2-nitrobenzene-1-sulfonyl Chloride
• CAS No: 54090-41-4
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• CID: 383837
• PubChem ID: 104689
• Update Time: 2025-04-19

4-Methyl-2-nitrobenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 4-methyl-2-nitro-
• 2-Nitro-p-toluenesulphonyl chloride
• NULL
• 4-methyl-2-nitrobenzenesulfonyl chloride
• 4-methyl-2-nitrobenzene-1-sulfonylchloride
• 54090-41-4
• 2-nitro-4-methylbenzenesulfonyl chloride
• MFCD01365819
• Benzenesulfonylchloride,4-methyl-2-nitro-
• DTXSID40968958
• EINECS 258-970-8
• NS00056623
• SCHEMBL137704
• NS-03167
• 4-methyl-2-nitrobenzene-1-sulfonyl chloride
• HEVNLMSJUFKWBS-UHFFFAOYSA-N
• 4-methyl-2-nitro-benzenesulfonyl chloride
• EN300-40127
• SY174704
• AKOS002433937
• STL200258
• G28666
• 4-Methyl-2-nitrobenzene-1-sulfonyl Chloride

• Inchi： 1S/C7H6ClNO4S/c1-5-2-3-7(14(8,12)13)6(4-5)9(10)11/h2-4H,1H3
• InChI Key： HEVNLMSJUFKWBS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 234.97100
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.34000
• LogP: 3.43470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides